(3,4-Dichlorophenyl)methylenehydrazinecarboxylic Acid, 1,1-dimethylethyl Ester

• Molecular Formula: C12H14Cl2N2O2
• Molecular Weight: 289.15 g/mol
• IUPAC Name: tert-butyl N-[(3,4-dichlorophenyl)methylideneamino]carbamate
• InChI: InChI=1S/C12H14Cl2N2O2/c1-12(2,3)18-11(17)16-15-7-8-4-5-9(13)10(14)6-8/h4-7H,1-3H3,(H,16,17)
• InChI Key: NBFKZNXSADDTSY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NN=CC1=CC(=C(C=C1)Cl)Cl

Description

(3,4-Dichlorophenyl)methylenehydrazinecarboxylic Acid, 1,1-dimethylethyl Ester is a useful research compound. Its molecular formula is C12H14Cl2N2O2 and its molecular weight is 289.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of t-butyl carbazate (4.99 g, 37.76 mmol) in ethyl acetate (10 mL) was added with vigorous stirring a solution of 3,4-dichlorobenzaldehyde (6.77 g, 38.6 mmol) in ethyl acetate (10 mL) followed by hexanes (40 mL). Crystallization occurred and the resulting slurry was stirred at rt for 15 min, then cooled to 0° C. and held at that temperature for 45 min. The solids were filtered, rinsed with cold hexanes and dried in vacuo at 60° C. to afford the title compound as a solid (10.10 g, 92.4%): mp 173.8-174.4° C. (dec); 1H NMR (DMSO-d6) δ 11.16 (br s, 1 H), 7.79 (s, 1 H), 7.62 (d, 1 H, J=1.8 Hz), 7.57 (d, 1 H, J=8.5 Hz), 7.55 (m, 1 H), 1.44 (s, 9 H); 13C NMR (DMSO-d6) δ 152.9, 141.1, 136.1, 132.3, 132.1, 131.6, 128.6, 127.0, 80.4, 28.7; IR (KBr mull) 3358, 3010, 2983, 1736, 1508, 1475 cm−1. A portion was recrystallized (ethyl acetate) for analysis. Anal. Calcd. for C12H14Cl2N2O2: C, 49.84; H, 4.88; Cl, 24.52; N, 9.69. Found: C, 49.59; H, 4.71; Cl, 24.43; N, 9.57.